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Compound of Interest

Compound Name: Sodium Nitrite-18O2

CAS No.: 123798-55-0

Cat. No.: B584774 Get Quote

Executive Summary: The Dual-Hazard Framework
Handling Sodium Nitrite-18O2 (

) presents a unique laboratory challenge that requires a Dual-Hazard Framework. You are
managing two distinct types of risk simultaneously:

Biological Risk (Personnel): Sodium nitrite is a toxic oxidizer that induces

methemoglobinemia upon ingestion or inhalation.[1]

Financial & Data Risk (Asset):

isotopes are high-value assets. They are chemically identical to non-labeled nitrite but are
prone to isotopic dilution via atmospheric moisture exchange (

), which can invalidate mass spectrometry data.

This guide synthesizes standard chemical hygiene with stable isotope handling best practices

to ensure both user safety and experimental validity.

Risk Assessment & Technical Rationale
The following matrix details the causality behind the safety protocols. Understanding why a

step is taken ensures compliance is not just performative, but effective.
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Hazard Category Specific Threat
Mechanism of
Action

Mitigation Strategy

Physiological Methemoglobinemia

Nitrite ions oxidize

hemoglobin (

) to methemoglobin (

), stripping blood of

oxygen-carrying

capacity.

Zero-skin-contact

policy; N95/P100

respiratory protection

if dust is aerosolized.

Chemical Oxidizer (Class 5.1)

Accelerates

combustion; reacts

violently with amines

(forming carcinogenic

nitrosamines) and

acids.[1]

Segregate from

organics, reducing

agents, and acids

(releases toxic

gas).[1][2][3]

Isotopic Oxygen Exchange

Hygroscopic nature

allows absorption of

atmospheric

. Over time,

in the nitrite

exchanges with

in water.

Inert Atmosphere

Handling. Minimize

exposure to ambient

air.[4] Store in

desiccators.

Personal Protective Equipment (PPE) Matrix
Standard "lab safety" is insufficient for isotope work. The following PPE protects the user from

toxicity and the sample from contamination (skin oils/moisture).

Hand Protection
Material: Nitrile Rubber (100% Latex-Free).

Specification: Minimum thickness 0.11 mm (5 mil).
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Protocol:Double-Gloving is mandatory.

Inner Glove: Protects the skin.[5]

Outer Glove: Protects the sample.[1][4][6] Change immediately if touched by non-sterile

surfaces to prevent cross-contamination of the isotope.

Contraindication: Do not use natural rubber latex (variable chemical resistance and protein

allergy risk).

Respiratory & Eye Protection[4]
Primary Control: Engineering controls (Fume Hood/Glove Box) are preferred over

respirators.

Respiratory: If handling powder outside a containment device (not recommended), a NIOSH-

approved N95 or P100 particulate respirator is required.

Eye Protection: Chemical splash goggles (ANSI Z87.1). Safety glasses are insufficient for

fine powders that can drift around lenses.

Engineering Controls & Decision Logic
Select your handling environment based on the experimental phase.
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Task: Handle NaN18O2

Physical State?

Solid Powder Aqueous Solution

Environment: Glove Box (Preferred)
or Fume Hood + Inert Gas

High Hygroscopic Risk

Environment: Chemical Fume Hood

Standard Toxicity Risk

PPE: Double Nitrile, Lab Coat,
Goggles, Anti-Static Gun

PPE: Single Nitrile, Lab Coat,
Splash Goggles

Click to download full resolution via product page

Figure 1: Decision logic for selecting engineering controls based on the physical state of the

isotope.

Operational Protocol: Handling & Solubilization
Objective: Solubilize

without introducing moisture (isotopic dilution) or inhaling dust (toxicity).

Phase 1: Preparation
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Static Control: Small masses of dry nitrite powder are prone to static fly-away. Use an anti-

static gun or ionizer bar inside the weigh station.

Atmosphere: Ideally, weigh inside a glove box under Nitrogen/Argon. If using a fume hood,

minimize sash height and work quickly to reduce humidity exposure.

Phase 2: Weighing & Transfer
Don double nitrile gloves.

Tare a clean, dry glass vial (borosilicate). Note: Plastic vials can be permeable to moisture

over time.

Transfer

using a stainless steel spatula.

Critical Step: If not using the isotope immediately, Parafilm is insufficient. Cap tightly and

store in a desiccator.

Phase 3: Solubilization (The "Point of No Return")
Once dissolved, the

atoms are susceptible to exchange if the solution becomes acidic.

Use degassed, deionized water (18.2 MΩ) to minimize dissolved

(which forms carbonic acid).

pH Control: Ensure the solution remains neutral or slightly basic (

). In acidic conditions (

), nitrite forms nitrous acid (

), facilitating rapid oxygen exchange with water and release of

gas.
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Workflow Visualization

Storage
(Desiccator/Dark)
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 Reseal Immediately
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 Inert Gas Blanket Experiment
(Mass Spec/NMR)

 Immediate Use Disposal
(Segregated)
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Figure 2: Operational workflow emphasizing speed and pH control to maintain isotopic integrity.

Emergency Response & Disposal
Spill Management

Solid Spill: Do not sweep dry (creates dust). Cover with a damp paper towel (if safe) or use a

HEPA vacuum designated for hazardous chemicals.

Liquid Spill: Absorb with vermiculite or spill pads. Do not use acid-based neutralizers.[1]

Waste Disposal
Segregation Rule: Never mix nitrite waste with Acids or Amines.

Acid mix

Nitrogen Oxide (

) fumes (Toxic/Corrosive).[3]

Amine mix

Nitrosamines (Carcinogenic).

Labeling: Tag as "Oxidizing Solid, Toxic" (if solid) or "Toxic Aqueous Waste" (if liquid).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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